Cas no 1804466-80-5 (2-Chloro-5-(difluoromethyl)-3-fluoro-4-methylpyridine)

• Product Name: 2-Chloro-5-(difluoromethyl)-3-fluoro-4-methylpyridine
• CAS No: 1804466-80-5
• MF: C₇H₅ClF₃N
• MW: 195.569511175156
• CID: 4865577
• Update Time: 2025-10-29

2-Chloro-5-(difluoromethyl)-3-fluoro-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(difluoromethyl)-3-fluoro-4-methylpyridine

• Inchi： 1S/C7H5ClF3N/c1-3-4(7(10)11)2-12-6(8)5(3)9/h2,7H,1H3
• InChI Key： QZONZRWOCJTXBR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=C(C=N1)C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2.9
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-5-(difluoromethyl)-3-fluoro-4-methylpyridine

2-Chloro-5-(difluoromethyl)-3-fluoro-4-methylpyridine: A Comprehensive Overview

The compound 1804466-80-5, also known as 2-Chloro-5-(difluoromethyl)-3-fluoro-4-methylpyridine, is a highly specialized organic molecule with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This pyridine derivative has garnered attention due to its unique structural features and versatile chemical properties. In this article, we delve into the latest research findings, structural insights, and potential applications of this compound.

Structural Insights and Chemical Properties

2-Chloro-5-(difluoromethyl)-3-fluoro-4-methylpyridine exhibits a complex molecular structure characterized by a pyridine ring with multiple substituents. The presence of chlorine at position 2, a difluoromethyl group at position 5, a fluorine atom at position 3, and a methyl group at position 4 introduces significant electronic and steric effects. These substituents not only influence the molecule's reactivity but also contribute to its unique physical properties, such as melting point, solubility, and stability under various conditions.

Recent studies have highlighted the importance of these substituents in modulating the compound's electronic properties. For instance, the electron-withdrawing effects of chlorine and fluorine atoms enhance the molecule's electrophilicity, making it a promising candidate for various electrophilic substitution reactions. Additionally, the methyl group at position 4 provides steric hindrance, which can be advantageous in controlling reaction pathways during synthesis.

Synthesis and Optimization

The synthesis of 1804466-80-5 involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact. For example, researchers have successfully employed palladium-catalyzed cross-coupling reactions to construct the pyridine ring with high precision.

Moreover, green chemistry principles have been integrated into the synthesis process to minimize waste and improve sustainability. The use of recyclable solvents and energy-efficient reaction conditions has been reported in several studies, underscoring the commitment to environmentally friendly practices in modern chemical synthesis.

Applications in Pharmaceuticals and Agrochemicals

One of the most promising applications of 2-Chloro-5-(difluoromethyl)-3-fluoro-4-methylpyridine lies in the pharmaceutical industry. Its unique structure makes it an ideal candidate for drug development programs targeting various therapeutic areas. Recent research has focused on its potential as a lead compound for anti-inflammatory agents due to its ability to inhibit key inflammatory pathways.

In agrochemicals, this compound has shown remarkable efficacy as a fungicide. Studies conducted under controlled laboratory conditions have demonstrated its ability to inhibit fungal growth without causing harm to beneficial microorganisms in soil ecosystems. This dual functionality positions it as a valuable asset in sustainable agriculture practices.

Environmental Impact and Safety Considerations

As with any chemical compound, understanding its environmental impact is crucial for responsible use. Recent studies have evaluated the biodegradation potential of 1804466-80-5, revealing that it undergoes rapid microbial degradation under aerobic conditions. This finding is significant for industries seeking eco-friendly alternatives for their products.

Safety considerations are paramount when handling this compound. While it is not classified as hazardous under standard conditions, proper precautions must be taken during synthesis and application to ensure worker safety and environmental protection.

Future Directions and Research Opportunities

The future of 2-Chloro-5-(difluoromethyl)-3-fluoro-4-methylpyridine looks promising as researchers continue to explore its untapped potential. Ongoing studies are investigating its role in advanced materials science applications, such as polymer additives and electronic materials.

In conclusion, 1804466-80-5, or 2-Chloro-5-(difluoromethyl)-3-fluoro-4-methylpyridine, stands out as a versatile compound with wide-ranging applications across multiple industries. Its unique structural features, efficient synthesis methods, and favorable environmental profile make it an invaluable tool for scientists and industry professionals alike.